Cas no 283605-51-6 (methyl [(2-hydroxyethyl)amino](oxo)acetate)
283605-51-6 structure
Product Name:methyl [(2-hydroxyethyl)amino](oxo)acetate
CAS No:283605-51-6
MF:C5H9NO4
MW:147.129261732101
CID:1434294
PubChem ID:13008763
Update Time:2025-04-20
methyl [(2-hydroxyethyl)amino](oxo)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl [(2-hydroxyethyl)amino](oxo)acetate
- acetic acid, 2-[(2-hydroxyethyl)amino]-2-oxo-, methyl ester
- LogP
- DTXSID701252095
- 283605-51-6
- Methyl 2-[(2-hydroxyethyl)amino]-2-oxoacetate
-
- Inchi: 1S/C5H9NO4/c1-10-5(9)4(8)6-2-3-7/h7H,2-3H2,1H3,(H,6,8)
- InChI Key: CVPGDWDYNMSLDZ-UHFFFAOYSA-N
- SMILES: OCCNC(C(=O)OC)=O
Computed Properties
- Exact Mass: 147.05317
- Monoisotopic Mass: 147.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63
methyl [(2-hydroxyethyl)amino](oxo)acetate Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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